Cas no 1361807-49-9 (5-Cyano-2-hydroxy-3-(trifluoromethoxy)pyridine)

• Product Name: 5-Cyano-2-hydroxy-3-(trifluoromethoxy)pyridine
• CAS No: 1361807-49-9
• MF: C₇H₃F₃N₂O₂
• MW: 204.106131792068
• CID: 4911835
• Update Time: 2025-07-21

5-Cyano-2-hydroxy-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-2-hydroxy-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H3F3N2O2/c8-7(9,10)14-5-1-4(2-11)3-12-6(5)13/h1,3H,(H,12,13)
• InChI Key： XAOAHSQGXUNHCY-UHFFFAOYSA-N
• SMILES： FC(OC1C(NC=C(C#N)C=1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 372
• XLogP3: 1
• Topological Polar Surface Area: 62.1

Additional information on 5-Cyano-2-hydroxy-3-(trifluoromethoxy)pyridine

Comprehensive Overview of 5-Cyano-2-hydroxy-3-(trifluoromethoxy)pyridine (CAS No. 1361807-49-9)

5-Cyano-2-hydroxy-3-(trifluoromethoxy)pyridine (CAS No. 1361807-49-9) is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound's molecular framework, which includes a cyano group, a hydroxy group, and a trifluoromethoxy substituent, makes it a versatile intermediate for synthesizing biologically active molecules. Researchers are particularly interested in its potential applications in drug discovery, given the increasing demand for novel heterocyclic compounds with enhanced pharmacokinetic properties.

In recent years, the keyword "5-Cyano-2-hydroxy-3-(trifluoromethoxy)pyridine synthesis" has seen a surge in search engine queries, reflecting the growing interest in efficient synthetic routes for this compound. The trifluoromethoxy group, in particular, is a hot topic in medicinal chemistry due to its ability to improve metabolic stability and bioavailability. This aligns with the broader trend of incorporating fluorinated building blocks into drug candidates, a strategy often discussed in forums and academic publications.

Another frequently searched term related to this compound is "CAS 1361807-49-9 applications." Studies suggest that 5-Cyano-2-hydroxy-3-(trifluoromethoxy)pyridine may serve as a precursor for developing kinase inhibitors or antimicrobial agents. Its pyridine core is a common motif in FDA-approved drugs, further highlighting its relevance. Additionally, the compound's solubility and stability under various conditions are critical parameters for industrial-scale production, a subject often explored in patent literature.

The rise of AI-driven drug discovery platforms has also fueled interest in compounds like 5-Cyano-2-hydroxy-3-(trifluoromethoxy)pyridine. Searches for "machine learning in heterocyclic compound design" often intersect with discussions about this molecule, as researchers leverage computational tools to predict its reactivity and optimize synthetic pathways. This interdisciplinary approach is reshaping how chemists explore structure-activity relationships (SAR) for such derivatives.

From an environmental perspective, the compound's degradation pathways and eco-toxicity profile are emerging as key discussion points. Regulatory agencies and sustainability-focused industries are increasingly scrutinizing the lifecycle of chemical intermediates, making "green chemistry for pyridine derivatives" another trending search phrase. Innovations in catalytic methods to produce 5-Cyano-2-hydroxy-3-(trifluoromethoxy)pyridine with minimal waste are gaining traction in peer-reviewed journals.

In summary, 5-Cyano-2-hydroxy-3-(trifluoromethoxy)pyridine (CAS No. 1361807-49-9) represents a compelling case study at the intersection of synthetic chemistry, drug development, and sustainable innovation. Its multifaceted applications and alignment with current scientific trends ensure its continued relevance in both academic and industrial settings.